2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-(methylthio)benzamide

• IUPAC Name: 2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H16N2O2S2/c1-10-4-7-13-15(8-10)23-17(18-13)19-16(20)12-6-5-11(22-3)9-14(12)21-2/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: RSBUUJBZHPSVCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=C(C=C3)SC)OC
• Molecular Formula: C17H16N2O2S2
• Molecular Weight: 344.5 g/mol

Description

2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-(methylthio)benzamide belongs to a class of compounds that have been synthesized and studied for their diverse biological activities and chemical properties. These compounds often involve benzothiazole derivatives, known for their antimicrobial activity and potential in various chemical reactions and applications.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as 2-substituted derivatives of 3-cyano-4-imino-2-methylthio-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazole, involves reactions of 2-amino-6-methoxybenzothiazole with bis(methylthio)methylene malononitrile in the presence of dimethyl formamide and a catalytic amount of anhydrous potassium carbonate (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Molecular Structure Analysis

Molecular and crystal structure analyses of compounds similar to 2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-(methylthio)benzamide reveal complex interactions. For instance, the structure of N-(6-methoxybenzothiazol-2-yl)-1-(4-fluorophenyl)-O,O-dipropyl-α-aminophosphonate was determined by single-crystal X-ray diffraction, highlighting the importance of molecular geometry in understanding the properties of these compounds (Yang, Song, Hong, Jin, & Hu, 2005).

Chemical Reactions and Properties

The chemical reactions involving benzothiazole derivatives can lead to a wide range of products with different properties. For example, the reaction of 1-bis(methoxy)-4-bis(methylthio)-3-buten-2-one has shown to be a versatile synthon for the synthesis of various heterocycles, demonstrating the reactivity and utility of these compounds in organic synthesis (Mahata, Kumar, Sriram, Ila, & Junjappa, 2003).